Cuprous ion
Cuprous ion
Antihemophilic Factor, Human Recombinant is the recombinant form of human antihemophilic factor (AH)) (Factor VIII) with coagulation promoting activity. Antihemophilic factor binds to factor IXa in the coagulation cascade along with calcium and phospholipid. This complex converts factor X to the activated form, factor Xa. In turn, factor Xa/Va complex activates thrombin, which cleaves fibrinogen into fibrin, eventually resulting in blood clot formation.
Copper(1+) is a copper cation and a monoatomic monocation. It has a role as a cofactor.
Copper(1+) is a copper cation and a monoatomic monocation. It has a role as a cofactor.
Brand Name:
Vulcanchem
CAS No.:
17493-86-6
VCID:
VC21017639
InChI:
InChI=1S/Cu/q+1
SMILES:
[Cu+]
Molecular Formula:
Cu+
Molecular Weight:
63.55 g/mol
Cuprous ion
CAS No.: 17493-86-6
Cat. No.: VC21017639
Molecular Formula: Cu+
Molecular Weight: 63.55 g/mol
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Specification
| Description | Antihemophilic Factor, Human Recombinant is the recombinant form of human antihemophilic factor (AH)) (Factor VIII) with coagulation promoting activity. Antihemophilic factor binds to factor IXa in the coagulation cascade along with calcium and phospholipid. This complex converts factor X to the activated form, factor Xa. In turn, factor Xa/Va complex activates thrombin, which cleaves fibrinogen into fibrin, eventually resulting in blood clot formation. Copper(1+) is a copper cation and a monoatomic monocation. It has a role as a cofactor. |
|---|---|
| CAS No. | 17493-86-6 |
| Molecular Formula | Cu+ |
| Molecular Weight | 63.55 g/mol |
| IUPAC Name | copper(1+) |
| Standard InChI | InChI=1S/Cu/q+1 |
| Standard InChI Key | VMQMZMRVKUZKQL-UHFFFAOYSA-N |
| SMILES | [Cu+] |
| Canonical SMILES | [Cu+] |
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